Cas no 1270352-34-5 (1-(2-FLUORO-4-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: 1-(2-FLUORO-4-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1270352-34-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5583376
• PubChem ID: 55283686
• Update Time: 2025-07-28

1-(2-FLUORO-4-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-4-METHYLPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-2-fluoro-4-methyl-
• N15339
• 1270352-34-5
• AKOS006346658

• Inchi： 1S/C10H12FN/c1-3-10(12)8-5-4-7(2)6-9(8)11/h3-6,10H,1,12H2,2H3
• InChI Key： SOLNTMCIYSXTOI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C=C)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 241.5±35.0 °C(Predicted)
• pka: 8.28±0.10(Predicted)